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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004

An In-depth Technical Guide to Musk Xylene-d9

This technical guide provides a comprehensive overview of the physical and chemical
properties of Musk Xylene-d9, tailored for researchers, scientists, and drug development
professionals.

Core Physical and Chemical Properties

Musk Xylene-d9 is the deuterated analogue of Musk Xylene, a synthetic fragrance historically
used in a variety of consumer products. The incorporation of deuterium atoms in the tert-butyl
group provides a valuable tool for metabolic studies, environmental fate analysis, and as an
internal standard in quantitative analytical methods.

Data Presentation: Quantitative Properties

The following table summarizes the key quantitative physical and chemical properties of Musk
Xylene-d9 and its non-deuterated counterpart, Musk Xylene. It is important to note that specific
experimental data for the melting and boiling points of Musk Xylene-d9 are not readily
available in the cited literature. Therefore, the values for the non-deuterated form are provided
as a close approximation.
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Musk Xylene (CAS

Propert Musk Xylene-d9 Source(s
perty y 81-15-2) (s)

Molecular Formula C12D9H6N306 C12H15N306 [1112]

Molecular Weight 306.32 g/mol 297.26 g/mol [1][2]

Yellowish crystalline
Appearance - [3]
powder or needles

Not available,
Melting Point expected to be similar 110 °C [3]
to Musk Xylene

Not available,
Boiling Point expected to be similar  >200 °C [3]
to Musk Xylene

Not available,
Water Solubility expected to be very ~0.15 mg/L at 22 °C [41[5]
low
Solubility in Organic Soluble in diethyl 3]
Solvents ether and ethanol

logP (Octanol/Water

iy - - 4.369 (estimated) [6]
Partition Coefficient)

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Musk Xylene are crucial for its
application in research. The following sections outline generalized methodologies based on
available literature.

Synthesis of Musk Xylene

The synthesis of Musk Xylene is a two-step process involving a Friedel-Crafts alkylation
followed by nitration.[3][6] The synthesis of the deuterated analogue would follow a similar
pathway, utilizing deuterated reagents.

Step 1: Friedel-Crafts Alkylation of m-Xylene
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e Objective: To introduce a tert-butyl group onto the m-xylene ring.

e Reactants: m-xylene, tert-butyl chloride (or isobutyl chloride), and a Lewis acid catalyst (e.g.,
anhydrous aluminum chloride or ferric chloride).[3][7]

e Procedure (General):

[¢]

m-Xylene and the Lewis acid catalyst are charged into a reaction vessel equipped with a
stirrer, dropping funnel, and a system to trap evolved HCI gas.

o tert-Butyl chloride is added dropwise to the mixture while maintaining a controlled
temperature.

o The reaction mixture is stirred for a specified period to ensure complete reaction.

o The reaction is quenched, and the organic layer containing the product, 5-tert-butyl-m-
xylene, is separated, washed, and purified, typically by distillation.

Step 2: Nitration of 5-tert-butyl-m-xylene
o Objective: To introduce three nitro groups onto the aromatic ring to form Musk Xylene.

e Reactants: 5-tert-butyl-m-xylene and a nitrating agent (e.g., fuming nitric acid or a mixture of
nitric acid and sulfuric acid).[3][6]

e Procedure (General):

[¢]

The nitrating agent is cooled in an ice bath.

o b5-tert-butyl-m-xylene is added slowly to the nitrating agent while carefully controlling the
temperature to prevent runaway reactions.

o After the addition is complete, the reaction mixture is stirred at a controlled temperature for

a set duration.

o The reaction mixture is then poured onto ice, causing the crude Musk Xylene to
precipitate.
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o The crude product is filtered, washed with water and a dilute base (e.g., sodium carbonate
solution) to neutralize any remaining acid, and then dried.

o Purification is typically achieved by recrystallization from a suitable solvent, such as 95%
ethanol.[3][6]

Analytical Determination by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a common and sensitive method for the
analysis of Musk Xylene and its deuterated analogue in various matrices.[8] Musk Xylene-d9
is an ideal internal standard for these analyses due to its similar chemical behavior and distinct
mass.

e Objective: To identify and quantify Musk Xylene in a sample.
e Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).
e Procedure (General):

o Sample Preparation: The sample (e.g., cosmetic product, environmental sample) is
extracted with a suitable organic solvent. A known amount of Musk Xylene-d9 is added as
an internal standard. The extract may require a cleanup step, such as solid-phase
extraction (SPE), to remove interfering matrix components.[8]

o GC Separation: The prepared sample is injected into the GC. The separation is typically
performed on a capillary column (e.g., DB-5MS). The oven temperature is programmed to
separate the analytes based on their boiling points and interactions with the stationary
phase.

o MS Detection: As the compounds elute from the GC column, they enter the mass
spectrometer. Electron ionization (El) is a common ionization technique. The mass
spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and
selectivity by monitoring specific ions characteristic of Musk Xylene and Musk Xylene-d9.

o Quantification: The concentration of Musk Xylene in the original sample is determined by
comparing the peak area of the analyte to that of the internal standard (Musk Xylene-d9).
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Mandatory Visualizations

The following diagrams illustrate the general workflows for the synthesis and analysis of Musk
Xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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